Cas no 573762-33-1 (2-Cyano-3-methoxy-5-nitropyridine)

• Product Name: 2-Cyano-3-methoxy-5-nitropyridine
• CAS No: 573762-33-1
• MF: C₇H₅N₃O₃
• MW: 179.132900953293
• CID: 4715313
• Update Time: 2025-05-20

2-Cyano-3-methoxy-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-5-nitropicolinonitrile
• 2-Cyano-3-methoxy-5-nitropyridine
• 3-methoxy-5-nitropyridine-2-carbonitrile
• JBUCHOBUXIMVDO-UHFFFAOYSA-N
• FCH1123034

• Inchi： 1S/C7H5N3O3/c1-13-7-2-5(10(11)12)4-9-6(7)3-8/h2,4H,1H3
• InChI Key： JBUCHOBUXIMVDO-UHFFFAOYSA-N
• SMILES： O(C)C1C(C#N)=NC=C(C=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 241
• Topological Polar Surface Area: 91.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 2-Cyano-3-methoxy-5-nitropyridine

2-Cyano-3-methoxy-5-nitropyridine: A Comprehensive Overview

2-Cyano-3-methoxy-5-nitropyridine, also known by its CAS number 573762-33-1, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its pyridine ring structure with cyano, methoxy, and nitro substituents, has garnered attention due to its unique chemical properties and potential for use in advanced chemical synthesis and catalysis.

The structure of 2-Cyano-3-methoxy-5-nitropyridine consists of a pyridine ring with three distinct substituents: a cyano group (-CN) at the 2-position, a methoxy group (-OCH₃) at the 3-position, and a nitro group (-NO₂) at the 5-position. These functional groups impart the compound with versatile reactivity, making it an attractive candidate for various chemical transformations. The cyano group contributes electron-withdrawing effects, while the methoxy group introduces electron-donating characteristics. The nitro group further enhances the compound's reactivity by introducing strong electron-withdrawing effects and activating certain positions on the ring for substitution reactions.

Recent studies have highlighted the potential of 2-Cyano-3-methoxy-5-nitropyridine as a precursor in the synthesis of advanced materials. For instance, researchers have explored its role in the development of novel coordination polymers and metal-organic frameworks (MOFs). The compound's ability to act as a ligand due to its nitrogen-containing pyridine ring has been leveraged to create highly porous materials with applications in gas storage and catalysis. These findings underscore the importance of understanding the compound's coordination chemistry and its compatibility with different metal ions.

In addition to its role in materials science, 2-Cyano-3-methoxy-5-nitropyridine has shown promise in organic synthesis as an intermediate for constructing complex molecules. Its reactivity under various reaction conditions, such as nucleophilic aromatic substitution and coupling reactions, has been extensively studied. Recent advancements in catalytic methods have enabled more efficient syntheses of this compound, reducing production costs and enhancing its accessibility for industrial applications.

The chemical stability of 2-Cyano-3-methoxy-5-nitropyridine under different environmental conditions is another area of active research. Studies have demonstrated that the compound exhibits good thermal stability up to moderate temperatures, making it suitable for processes involving heat treatment. However, its sensitivity to strong oxidizing agents necessitates careful handling during storage and transportation.

From an environmental perspective, understanding the degradation pathways of 2-Cyano-3-methoxy-5-nitropyridine is crucial for assessing its ecological impact. Recent research has focused on identifying biodegradation mechanisms and evaluating the compound's persistence in natural environments. These studies aim to ensure that any industrial applications align with sustainability goals and minimize environmental risks.

In conclusion, 2-Cyano-3-methoxy-5-nitropyridine, CAS number 573762-33-1, stands as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a valuable tool in modern chemistry. As research continues to uncover new potentials for this compound, it is expected to play an increasingly important role in both academic and industrial settings.